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Compound of Interest

Compound Name: Disperse blue 165:1

Cat. No.: B8796714

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 165:1 is a synthetic azo dye utilized in various industrial applications, including
the dyeing of synthetic fibers such as polyester.[1] Its chemical and physical properties,
particularly its absorption of light in the visible spectrum, make it amenable to
spectrophotometric analysis. This application note provides a detailed protocol for the
guantitative analysis of Disperse Blue 165:1 in solution using UV-Visible spectrophotometry.
The method is based on the principle of the Beer-Lambert law, which states that the
absorbance of a solution is directly proportional to the concentration of the analyte and the path
length of the light beam through the solution.

Chemical and Physical Properties

It is important to note that there are some discrepancies in the reported molecular formula and
weight for Disperse Blue 165:1 in various chemical databases. Researchers should verify the
information with their specific supplier.

Table 1: Chemical and Physical Properties of Disperse Blue 165:1
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Property Value (Source 1) Value (Source 2)

C.l. Disperse Blue 165:1,
Synonyms ] C.l. 113357
Disperse Blue BGLS

CAS Number 86836-00-2[2] 86836-00-2[3]
Molecular Formula C19H19N705[2] C24H21N705[3]
Molecular Weight 425.40 g/mol [4] 487.47 g/mol [3]
Appearance Dark blue powder[2] Bright blue powder|[3]

Soluble in acetone and

Solubility ethanol.[5]

Spectrophotometric Analysis Protocol

This protocol outlines the steps for the determination of the concentration of Disperse Blue
165:1 in a solution using a UV-Visible spectrophotometer.

Materials and Equipment

Disperse Blue 165:1 (analytical standard)

e Methanol, Ethanol, or Acetone (spectrophotometric grade)
o Calibrated UV-Visible Spectrophotometer

e Volumetric flasks (various sizes)

o Pipettes (various sizes)

e Quartz or glass cuvettes (1 cm path length)

e Analytical balance

Experimental Workflow
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Experimental Workflow for Spectrophotometric Analysis
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Caption: A flowchart of the experimental workflow.

Detailed Protocol

3.3.1. Preparation of Stock Solution (e.g., 100 mg/L in Methanol)

Accurately weigh 10.0 mg of Disperse Blue 165:1 using an analytical balance.
Quantitatively transfer the dye to a 100 mL volumetric flask.

Add a small amount of methanol to dissolve the dye.

Once dissolved, fill the flask to the mark with methanol.

Stopper the flask and invert it several times to ensure a homogenous solution.
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3.3.2. Preparation of Standard Solutions

Prepare a series of standard solutions by serial dilution of the stock solution. The concentration
range should be chosen to give absorbance values within the linear range of the
spectrophotometer (typically 0.1 to 1.0). An example set of standards is provided in Table 2.

3.3.3. Determination of Maximum Absorbance (Amax)

e Turn on the spectrophotometer and allow it to warm up for the manufacturer's recommended
time.

e Set the spectrophotometer to scan a wavelength range, for example, from 400 nm to 700
nm.

« Fill a cuvette with the chosen solvent (e.g., methanol) to serve as a blank and zero the
instrument.

¢ Rinse the cuvette with a small amount of one of the standard solutions and then fill it with the
same standard.

e Place the cuvette in the spectrophotometer and acquire the absorbance spectrum.

e The wavelength at which the highest absorbance is recorded is the Amax. For the related
Disperse Blue 165, the Amax in an agueous solution has been reported to be 570 nm.[6]

3.3.4. Measurement of Standard and Sample Absorbance
o Set the spectrophotometer to the determined Amax.
e Zero the instrument with the solvent blank.

o Measure the absorbance of each standard solution, starting from the least concentrated.
Rinse the cuvette with the next standard before each measurement.

e Prepare the unknown sample solution in the same solvent. If necessary, dilute the sample to
ensure its absorbance falls within the range of the calibration curve.

e Measure the absorbance of the unknown sample solution.
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3.3.5. Data Analysis
e Plot a calibration curve of absorbance versus the concentration of the standard solutions.

o Perform a linear regression analysis to obtain the equation of the line (y = mx + c¢), where y is
the absorbance, x is the concentration, m is the slope, and c is the y-intercept. The R-
squared value (R?) should be close to 1.0 for a good linear fit.

e Use the equation of the calibration curve to calculate the concentration of Disperse Blue
165:1 in the unknown sample.

Data Presentation

The following tables provide a template for recording and presenting the quantitative data
obtained from the spectrophotometric analysis.

Table 2: Example Preparation of Standard Solutions from a 100 mg/L Stock Solution

Volume of Stock . Concentration
Standard Final Volume (mL)
(mL) (mglL)
1 1.0 10.0 10.0
2 2.0 10.0 20.0
3 3.0 10.0 30.0
4 4.0 10.0 40.0
5 5.0 10.0 50.0

Table 3: Example Calibration Curve Data (at Amax)
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Concentration (mg/L) Absorbance

10.0 [Insert experimental data]
20.0 [Insert experimental data]
30.0 [Insert experimental data]
40.0 [Insert experimental data]
50.0 [Insert experimental data]
Unknown Sample [Insert experimental data]

Table 4: Molar Absorptivity of Disperse Blue 165:1 in Different Solvents (Hypothetical Data)

Molar Absorptivity (g) (L

Solvent Amax (nm)

mol~* cm™?)
Methanol [Insert experimental data] [Insert experimental data]
Ethanol [Insert experimental data] [Insert experimental data]
Acetone [Insert experimental data] [Insert experimental data]

Note: Molar absorptivity (¢€) can be calculated from the Beer-Lambert law (A = ebc), where A is
the absorbance, b is the path length (typically 1 cm), and c is the molar concentration.

Signaling Pathway/Logical Relationship Diagram
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Logical Relationship in Spectrophotometric Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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blue-165-1-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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